Cas no 2227983-38-0 (methyl (3R)-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoate)

• Product Name: methyl (3R)-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoate
• CAS No: 2227983-38-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6415442
• PubChem ID: 165642119
• Update Time: 2025-06-13

methyl (3R)-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoate
• methyl (3R)-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoate
• EN300-1731917
• 2227983-38-0

• Inchi： 1S/C12H16O4/c1-7-5-8(7)10-3-4-11(16-10)9(13)6-12(14)15-2/h3-4,7-9,13H,5-6H2,1-2H3/t7?,8?,9-/m1/s1
• InChI Key： XHVWVJQGFCRGPQ-AMDVSUOASA-N
• SMILES： O1C([C@@H](CC(=O)OC)O)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3R)-3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanoate

Exploring the Unique Properties and Applications of Methyl (3R)-3-Hydroxy-3-[5-(2-Methylcyclopropyl)Furan-2-Yl]Propanoate (CAS No. 2227983-38-0)

In the realm of specialty chemicals, methyl (3R)-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoate (CAS No. 2227983-38-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its furan ring and cyclopropyl substituent, has garnered attention in pharmaceutical research, fragrance formulation, and agrochemical development. Its chiral center at the 3-position further enhances its utility in asymmetric synthesis, making it a valuable intermediate for high-value products.

The growing demand for bioactive molecules and sustainable chemistry has propelled research into compounds like methyl (3R)-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoate. Researchers are particularly intrigued by its potential role in drug discovery, where its furan moiety could contribute to binding affinity in target proteins. Additionally, its ester functionality offers versatility for further chemical modifications, aligning with the trend toward green chemistry and atom economy.

From a synthetic perspective, the compound’s 2-methylcyclopropyl group introduces steric constraints that can influence reactivity—a feature exploited in catalysis and stereoselective reactions. This aligns with industry efforts to develop efficient synthetic routes for complex intermediates. Questions frequently searched in academic and industrial circles include: "How is the stereochemistry of CAS 2227983-38-0 controlled during synthesis?" and "What are the optimal conditions for scaling up production?" These reflect the compound’s relevance in process chemistry.

Beyond pharmaceuticals, methyl (3R)-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoate has potential in flavor and fragrance applications. The furan ring is known to impart woody or caramel-like notes, while the ester group may contribute fruity undertones. Perfumers and food scientists are exploring its stability and olfactory properties, addressing queries like "Can this compound replace traditional aroma chemicals?"—a nod to the shift toward sustainable ingredients.

Analytical challenges associated with this compound, such as chiral purity analysis and structural elucidation, are also hot topics. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to ensure quality control, a critical aspect for regulatory compliance in end-use industries. The compound’s CAS registry number (2227983-38-0) serves as a key identifier in global databases, streamlining research and trade.

In summary, methyl (3R)-3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanoate exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to material design—underscore its importance in addressing contemporary challenges. As industries prioritize molecular diversity and eco-friendly processes, this compound is poised to remain a focal point of scientific and commercial exploration.